Cas no 2757-92-8 (2-(Ethylthio)benzothiazole)

2-(Ethylthio)benzothiazole structure
2-(Ethylthio)benzothiazole structure
Product Name:2-(Ethylthio)benzothiazole
CAS No:2757-92-8
MF:C9H9NS2
MW:195.30445933342
CID:263987
PubChem ID:75993
Update Time:2025-09-27

2-(Ethylthio)benzothiazole Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-(ethylthio)-
    • 2-(Ethylthio)benzothiazole
    • 2-(ethylsulfanyl)-1,3-benzothiazole
    • 2-Ethylmercaptobenzothiazole
    • Ethyl mercaptobenzthiazole
    • Ethylcaptax
    • NSC 45348
    • Benzothiazole, 2-(ethylthio)-
    • MFCD00192166
    • 2-(Ethylsulfanyl)-1,3-benzothiazole #
    • 2-(Ethylthio)benzo[d]thiazole
    • Z19653777
    • DTXSID6062628
    • 2-(ETHYLTHIO)BENZOTHIAZOLE [WHO-DD]
    • EINECS 220-418-9
    • Enamine_000311
    • 2-ethylsulfanyl-1,3-benzothiazole
    • DX7DL9WEA8
    • ethylmercaptobenzothiazole
    • 2-(Ethylthio)benzothiazole, 97%
    • CS-0299672
    • 2-(ethylthio)-1,3-benzothiazole
    • SCHEMBL774785
    • UNII-DX7DL9WEA8
    • NS00002862
    • AKOS002526621
    • InChI=1/C9H9NS2/c1-2-11-9-10-7-5-3-4-6-8(7)12-9/h3-6H,2H2,1H
    • 2-ethylsulfanyl-1, 3-benzothiazole
    • 2757-92-8
    • NSC45348
    • HMS1394O03
    • NSC-45348
    • MDL: MFCD00192166
    • Inchi: 1S/C9H9NS2/c1-2-11-9-10-7-5-3-4-6-8(7)12-9/h3-6H,2H2,1H3
    • InChI Key: HKIQFQKRAQSUJI-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=CC=CC1=2)SCC

Computed Properties

  • Exact Mass: 195.01777
  • Monoisotopic Mass: 195.018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 66.4A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.226 g/mL at 25 °C(lit.)
  • Boiling Point: 178 °C18 mm Hg(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.658(lit.)
  • PSA: 12.89
  • LogP: 3.40830
  • Solubility: Not determined

2-(Ethylthio)benzothiazole Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-37/39
  • Hazardous Material Identification: Xi

2-(Ethylthio)benzothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2-(Ethylthio)benzothiazole Related Literature

  • 1. 374. The formation and fission of quaternary salts of heterocyclic bases containing reactive alkylthio-groups
    D. J. Fry,J. D. Kendall J. Chem. Soc. 1951 1716
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